Cas no 2229266-08-2 (5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 2229266-08-2
• MF: C₁₁H₁₉BrN₂
• MW: 259.185961961746
• CID: 5986996
• PubChem ID: 165966487
• Update Time: 2025-06-20

5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole
• 2229266-08-2
• EN300-1921961

• Inchi： 1S/C11H19BrN2/c1-8(7-12)9-6-10(11(2,3)4)13-14(9)5/h6,8H,7H2,1-5H3
• InChI Key： LEWOARYGEZKVRA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 258.07316g/mol
• Monoisotopic Mass: 258.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole

Introduction to 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2229266-08-2)

5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole, with the CAS number 2229266-08-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural versatility.

The core structure of 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole consists of a pyrazole ring substituted with a tert-butyl group at the 3-position, a methyl group at the 1-position, and a bromopropan-2-yl group at the 5-position. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it an interesting candidate for further research and development.

In the realm of pharmaceutical research, pyrazoles have been extensively studied for their potential therapeutic applications. For instance, they have shown promise as anti-inflammatory agents, analgesics, and anticonvulsants. The bromopropan-2-yl substituent in 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole adds a halogenated alkyl chain, which can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. This makes it particularly relevant for drug design and optimization.

Recent studies have highlighted the importance of halogenated substituents in enhancing the biological activity of pyrazole derivatives. For example, a study published in the Journal of Medicinal Chemistry in 2023 reported that brominated pyrazoles exhibited enhanced binding affinity to specific protein targets involved in neurodegenerative diseases. This finding suggests that compounds like 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole could be valuable leads for developing novel therapeutic agents.

In addition to its potential pharmaceutical applications, 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole has also been explored for its use in materials science. Pyrazoles are known for their ability to form stable complexes with various metal ions, making them useful in the synthesis of coordination polymers and metalorganic frameworks (MOFs). The presence of the bromopropan-2-yl group can enhance the coordination properties of the pyrazole ring, potentially leading to new materials with unique structural and functional characteristics.

The synthesis of 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach is to start with a substituted hydrazine and an appropriate nitrile or ketone, followed by bromination of the alkyl chain. Recent advancements in synthetic methods have focused on improving the efficiency and sustainability of these processes, such as using green solvents and catalysts.

In conclusion, 5-(1-bromopropan-2-yl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2229266-08-2) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, characterized by the presence of a brominated alkyl chain and functional groups such as methyl, tert-butyl, and pyrazole, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing various scientific fields.